Cas no 2223050-89-1 (4-(3-Furyl)furan-2-boronic acid pinacol ester)

• Product Name: 4-(3-Furyl)furan-2-boronic acid pinacol ester
• CAS No: 2223050-89-1
• MF: C₁₄H₁₇BO₄
• MW: 260.09
• CID: 5142203
• Update Time: 2025-10-31

4-(3-Furyl)furan-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(3-Furyl)furan-2-boronic acid pinacol ester
• 1,3,2-Dioxaborolane, 2-[3,3'-bifuran]-5-yl-4,4,5,5-tetramethyl-

• Inchi： 1S/C14H17BO4/c1-13(2)14(3,4)19-15(18-13)12-7-11(9-17-12)10-5-6-16-8-10/h5-9H,1-4H3
• InChI Key： POZNJWKOOYVUKH-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1OC=C(C2C=COC=2)C=1

Additional information on 4-(3-Furyl)furan-2-boronic acid pinacol ester

4-(3-Furyl)furan-2-boronic acid pinacol ester

The compound 4-(3-Furyl)furan-2-boronic acid pinacol ester, with CAS number 2223050-89-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery. This compound is notable for its unique structure, which incorporates a furan ring system and a boronic acid group, making it a versatile building block in various chemical reactions. The presence of the pinacol ester group further enhances its reactivity and stability, rendering it an invaluable tool in modern synthetic chemistry.

The structural composition of 4-(3-Furyl)furan-2-boronic acid pinacol ester is characterized by a bicyclic framework, where the furan moiety serves as the central aromatic system. The substitution pattern at the 3-position of the furan ring introduces additional electronic effects, which can influence the compound's reactivity and selectivity in various reactions. The boronic acid group attached at the 2-position of the furan ring is particularly significant, as it enables the compound to participate in Suzuki-Miyaura coupling reactions—a cornerstone of modern cross-coupling chemistry. This functionality has been extensively utilized in the synthesis of complex molecules, including biologically active compounds and advanced materials.

Recent advancements in synthetic methodology have further highlighted the potential of 4-(3-Furyl)furan-2-boronic acid pinacol ester as a key intermediate in drug discovery. Researchers have demonstrated its utility in constructing heterocyclic frameworks, which are often found in natural products and bioactive molecules. For instance, studies have shown that this compound can be employed in the synthesis of furan-containing antibiotics and antiviral agents, underscoring its importance in medicinal chemistry.

In addition to its role in drug discovery, 4-(3-Furyl)furan-2-boronic acid pinacol ester has also found applications in materials science. Its ability to undergo controlled polymerization reactions has led to its use in the development of novel polymeric materials with tailored electronic and mechanical properties. These materials hold promise for applications in electronics, optoelectronics, and advanced composites.

The synthesis of 4-(3-Furyl)furan-2-boronic acid pinacol ester typically involves multi-step processes that require precise control over reaction conditions. Recent research has focused on optimizing these synthetic routes to enhance yield and purity while minimizing environmental impact. For example, green chemistry approaches have been explored to reduce solvent usage and waste generation during the synthesis process.

In terms of characterization, this compound is well-documented using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and stereochemistry, which are critical for understanding its reactivity and applications.

The versatility of 4-(3-Furyl)furan-2-boronic acid pinacol ester extends to its use as a precursor for functionalized materials. By incorporating this compound into polymer backbones or hybrid materials, researchers can design systems with enhanced properties such as improved conductivity or mechanical strength. These advancements are particularly relevant in the context of emerging technologies like flexible electronics and energy storage devices.

In conclusion, 4-(3-Furyl)furan-2-boronic acid pinacol ester stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and applications across diverse fields, positions it as an essential compound for future scientific endeavors. As research continues to uncover new possibilities for this compound, its impact on science and technology is expected to grow significantly.